Cas no 667412-63-7 (8-Methyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic Acid)

• Product Name: 8-Methyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic Acid
• CAS No: 667412-63-7
• MF: C₁₆H₁₃NO₂S
• MW: 283.344922780991
• MDL: MFCD03420022
• CID: 880496
• PubChem ID: 3770083
• Update Time: 2025-04-19

8-Methyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid
• 8-methyl-2-(5-methyl-2-thienyl)quinoline-4-carboxylic acid
• 8-Methyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid
• AC1MXR50
• ALBB-000501
• BBL017296
• CTK5C5134
• MolPort-001-581-704
• STK443094
• DTXSID80396175
• 667412-63-7
• AB01291081-01
• 8-methyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylicacid
• FT-0757744
• SB68666
• AKOS003330572
• MFCD03420022
• VS-06030
• CS-0315699
• NCGC00296833-01
• DB-028603
• 8-Methyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic Acid

• MDL： MFCD03420022
• Inchi： 1S/C16H13NO2S/c1-9-4-3-5-11-12(16(18)19)8-13(17-15(9)11)14-7-6-10(2)20-14/h3-8H,1-2H3,(H,18,19)
• InChI Key： DAUUCPUROGRAHL-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1=CC(C(=O)O)=C2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 283.06700
• Monoisotopic Mass: 283.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.308
• Boiling Point: 466.9°C at 760 mmHg
• Flash Point: 236.2°C
• Refractive Index: 1.678
• PSA: 78.43000
• LogP: 4.27830

8-Methyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT